Cas no 602269-10-3 (5H-Isoxazolo[5,4-b]azepine,6,7,8,8a-tetrahydro-3-(3-pyridinyl)-(9CI))

• Product name: 5H-Isoxazolo[5,4-b]azepine,6,7,8,8a-tetrahydro-3-(3-pyridinyl)-(9CI)
• CAS No: 602269-10-3
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 1021641
• PubChem ID: 45076580

5H-Isoxazolo[5,4-b]azepine,6,7,8,8a-tetrahydro-3-(3-pyridinyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 5H-Isoxazolo[5,4-b]azepine,6,7,8,8a-tetrahydro-3-(3-pyridinyl)-(9CI)
• 602269-10-3
• 3-(3-Pyridinyl)-6,7,8,8a-tetrahydro-5H-[1,2]oxazolo[5,4-b]azepine

• Inchi： InChI=1S/C12H13N3O/c1-2-7-14-12-10(5-1)11(15-16-12)9-4-3-6-13-8-9/h3-6,8,12,14H,1-2,7H2
• InChI Key： DYIMPOXWSZIISA-UHFFFAOYSA-N
• SMILES： C1CC=C2C(NC1)ON=C2C3=CN=CC=C3

Computed Properties

• Exact Mass: 215.105862047g/mol
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų